Cas no 29399-51-7 (Thiochroman-4-one, 8-methyl-, 1-oxide)

• Product Name: Thiochroman-4-one, 8-methyl-, 1-oxide
• CAS No: 29399-51-7
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 2662789
• Update Time: 2023-08-06

Thiochroman-4-one, 8-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Thiochroman-4-one, 8-methyl-, 1-oxide
• GWEAWDSZMKACGO-UHFFFAOYSA-N
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-8-methyl-, 1-oxide
• 8-Methyl-2,3-dihydro-4H-thiochromen-4-one 1-oxide #
• 2,3-Dihydro-8-methyl-4H-1-benzothiopyran-4-one 1-oxide
• 8-methyl-3,4-dihydro-2H-1lambda-benzothiopyran-1,4-dione

• Inchi： 1S/C10H10O2S/c1-7-3-2-4-8-9(11)5-6-13(12)10(7)8/h2-4H,5-6H2,1H3
• InChI Key： GWEAWDSZMKACGO-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C=CC=C(C)C1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Topological Polar Surface Area: 53.4